Cas no 956534-57-9 (5-Amino-1-(1,1-dioxidotetrahydro-3-thienyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-(1,1-dioxidotetrahydro-3-thienyl)-1H-pyrazole-4-carbonitrile
• CAS No: 956534-57-9
• MF: C₈H₁₀N₄O₂S
• MW: 226.255599498749
• CID: 3057327
• PubChem ID: 16637223
• Update Time: 2025-04-21

5-Amino-1-(1,1-dioxidotetrahydro-3-thienyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(1,1-dioxidotetrahydro-3-thienyl)-1H-pyrazole-4-carbonitrile
• MZIRZDPVDSPRLA-UHFFFAOYSA-N
• AKOS016039849
• 5-AMINO-1-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-1H-PYRAZOLE-4-CARBONITRILE
• 5-amino-1-(1,1-dioxidotetrahydro-3-thienyl)-1{H}-pyrazole-4-carbonitrile
• 956534-57-9
• 5-amino-1-(1,1-dioxothiolan-3-yl)pyrazole-4-carbonitrile
• CS-0316793
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-3-thienyl)-, S,S-dioxide
• AKOS000260235
• 5-amino-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-4-carbonitrile
• STK786147

• Inchi： 1S/C8H10N4O2S/c9-3-6-4-11-12(8(6)10)7-1-2-15(13,14)5-7/h4,7H,1-2,5,10H2
• InChI Key： MZIRZDPVDSPRLA-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=C(C#N)C=N1)N)(=O)=O

Computed Properties

• Exact Mass: 226.05244675Da
• Monoisotopic Mass: 226.05244675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 110Ų